2-methyl-N-(1-methyl-1H-pyrazol-3-yl)benzamide

• IUPAC Name: 2-methyl-N-(1-methylpyrazol-3-yl)benzamide
• InChI: InChI=1S/C12H13N3O/c1-9-5-3-4-6-10(9)12(16)13-11-7-8-15(2)14-11/h3-8H,1-2H3,(H,13,14,16)
• InChI Key: VWJQZTIOZQVSMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=NN(C=C2)C
• Molecular Formula: C12H13N3O
• DSSTOX Substance ID: DTXSID201246560
• Molecular Weight: 215.25 g/mol
• CAS RN: 1005615-84-8

Description

2-methyl-N-(1-methyl-1H-pyrazol-3-yl)benzamide, also known as 2MMPB, is a highly versatile molecule with a wide range of applications in scientific research. It is a colorless solid that is soluble in organic solvents, and has a melting point of approximately 158 degrees Celsius. 2MMPB has been used in a variety of experiments, including synthesis of other compounds, biochemical and physiological studies, and drug research.

Scientific Research Applications

2-methyl-N-(1-methyl-1H-pyrazol-3-yl)benzamide has been used in a variety of scientific research applications. It has been used in the synthesis of other compounds, such as 2-methyl-4-nitrobenzamide, and as an intermediate in the synthesis of other pyrazole compounds. It has also been used in drug research, as it has been shown to have potential anti-bacterial, anti-fungal, and anti-cancer activities.

Mechanism of Action

The exact mechanism of action of 2-methyl-N-(1-methyl-1H-pyrazol-3-yl)benzamide is not yet understood. However, it is believed that its anti-bacterial, anti-fungal, and anti-cancer activities are due to its ability to interact with various enzymes and proteins in the body. It is thought to bind to these enzymes and proteins, altering their activity and thus inhibiting the growth and spread of harmful bacteria and fungi.
Biochemical and Physiological Effects
2-methyl-N-(1-methyl-1H-pyrazol-3-yl)benzamide has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that it can inhibit the growth of certain bacteria and fungi. It has also been shown to have anti-inflammatory, anti-oxidant, and anti-cancer properties. Additionally, 2-methyl-N-(1-methyl-1H-pyrazol-3-yl)benzamide has been shown to have neuroprotective effects, as it has been shown to reduce oxidative stress and protect neurons from damage.

Advantages and Limitations for Lab Experiments

2-methyl-N-(1-methyl-1H-pyrazol-3-yl)benzamide has several advantages for use in lab experiments. It is relatively easy to synthesize and can be purified by column chromatography. Additionally, it is relatively stable and has a wide range of applications in scientific research. However, there are some limitations to its use in lab experiments. For example, its solubility in organic solvents is limited, and it has a relatively low melting point, making it difficult to work with at higher temperatures.

Future Directions

The potential future directions for 2-methyl-N-(1-methyl-1H-pyrazol-3-yl)benzamide are vast. Further research is needed to better understand its mechanism of action and to identify new applications for it. Additionally, further research is needed to investigate its potential as an anti-bacterial, anti-fungal, and anti-cancer agent. Finally, further research is needed to investigate the potential for 2-methyl-N-(1-methyl-1H-pyrazol-3-yl)benzamide to be used in drug delivery systems, as well as its potential use as a therapeutic agent.

Synthesis Methods

2-methyl-N-(1-methyl-1H-pyrazol-3-yl)benzamide can be synthesized via a condensation reaction between benzamide and 1-methyl-1H-pyrazol-3-yl methanol. The reaction is carried out in the presence of an acid catalyst, such as p-toluenesulfonic acid, and is heated to approximately 150 degrees Celsius. The reaction is then cooled to room temperature, and the resulting product is purified by column chromatography.